![molecular formula C8H5F3N2O B2523238 3-(Trifluoromethyl)-1H-indazol-7-ol CAS No. 1781578-19-5](/img/structure/B2523238.png)
3-(Trifluoromethyl)-1H-indazol-7-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Trifluoromethyl)-1H-indazol-7-ol is a useful research compound. Its molecular formula is C8H5F3N2O and its molecular weight is 202.136. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Applications
Indazole derivatives, including those with trifluoromethyl groups, have been highlighted for their therapeutic potential. Derivatives have shown promising anticancer and anti-inflammatory activities, and applications in disorders involving protein kinases and neurodegeneration. The trifluoromethyl group, in particular, has been noted for enhancing pharmacodynamic and pharmacokinetic properties of antitubercular agents, suggesting that similar modifications in indazoles could improve their efficacy in various therapeutic areas (Denya et al., 2018).
Material Science and Corrosion Inhibition
The synthesis and application of triazole derivatives, including those with trifluoromethyl substituents, have been extensively studied for their corrosion inhibition properties. These compounds have demonstrated efficiency as corrosion inhibitors for metals and their alloys in acidic media, pointing towards applications in the development of corrosion-resistant materials and coatings (Hrimla et al., 2021).
Environmental Applications
Triazine-, benzimidazole-, and triazole-based porous organic polymers have shown significant potential in CO2 capture and sequestration. The structural tunability and synthetic diversity of these frameworks allow for enhanced CO2 storage capacities, which is crucial for addressing climate change and reducing greenhouse gas emissions (Mukhtar et al., 2020).
Synthesis of Heterocycles
The strategic placement of trifluoromethyl groups in heterocyclic compounds has been explored for its impact on the synthesis of novel organic compounds. The incorporation of such groups can modulate the physical, chemical, and biological properties of molecules, making them valuable for a wide range of applications, from pharmaceuticals to functional materials (Thomas).
Future Directions
The study of trifluoromethyl-containing compounds is a growing field due to their unique properties and potential applications in pharmaceuticals and agrochemicals . Future research could focus on the synthesis, characterization, and biological activity of “3-(Trifluoromethyl)-1H-indazol-7-ol” and similar compounds .
Properties
IUPAC Name |
3-(trifluoromethyl)-2H-indazol-7-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2O/c9-8(10,11)7-4-2-1-3-5(14)6(4)12-13-7/h1-3,14H,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIICSPIRZYKKPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(NN=C2C(=C1)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1781578-19-5 |
Source
|
Record name | 3-(trifluoromethyl)-1H-indazol-7-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.